Cas no 1289102-62-0 (3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1289102-62-0
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4906232
• Update Time: 2025-11-06

3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C7H4F3NO2/c8-7(9,10)5-1-11-2-6(13)4(5)3-12/h1-3,13H
• InChI Key： KTXULNVVVFBDGC-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1C=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde

3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde: A Comprehensive Overview

3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde, also known by its CAS number 1289102-62-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinaldehydes, which are derivatives of isonicotinic acid, a heterocyclic compound with a pyridine ring. The presence of a hydroxyl group at the 3-position and a trifluoromethyl group at the 5-position imparts unique chemical properties to this molecule, making it a valuable substrate for various synthetic and biological studies.

The structure of 3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde consists of a pyridine ring with an aldehyde group at the 4-position, a hydroxyl group at the 3-position, and a trifluoromethyl group at the 5-position. The trifluoromethyl group is an electron-withdrawing substituent, which can influence the electronic properties of the molecule and its reactivity in chemical reactions. The hydroxyl group introduces hydrophilic characteristics, potentially enhancing solubility in polar solvents. These structural features make this compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the construction of heterocyclic frameworks, which are often found in pharmaceutical agents. The ability to undergo various condensation reactions, such as aldol condensations and Mannich reactions, has positioned this compound as a valuable intermediate in drug discovery processes.

In addition to its synthetic applications, 3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde has been studied for its biological activities. Preliminary assays have indicated potential antioxidant and anti-inflammatory properties, suggesting its utility in the development of therapeutic agents targeting oxidative stress-related diseases. Furthermore, its ability to modulate cellular signaling pathways has been investigated, opening avenues for its application in oncology and neurodegenerative disorders.

The synthesis of 3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde typically involves multi-step procedures that require precise control over reaction conditions. Common approaches include nucleophilic aromatic substitution and oxidation reactions. The introduction of the trifluoromethyl group often involves electrophilic fluorination techniques or preformed triflating agents. These methods underscore the importance of understanding regioselectivity and steric effects when synthesizing such compounds.

The application of computational chemistry tools has significantly advanced our understanding of 3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches complement experimental findings and facilitate rational drug design efforts.

In conclusion, 3-Hydroxy-5-(trifluoromethyl)isonicotinaldehyde, with its unique structural features and promising biological activities, continues to be a focal point in chemical research. As advancements in synthetic methodologies and computational modeling unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.